molecular formula C12H15Cl2NO B7601858 Cambridge id 7021093

Cambridge id 7021093

Cat. No.: B7601858
M. Wt: 260.16 g/mol
InChI Key: NZNPXANSBXBMAX-UHFFFAOYSA-N
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Description

Cambridge id 7021093 is a useful research compound. Its molecular formula is C12H15Cl2NO and its molecular weight is 260.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

1-[2-(3,4-dichlorophenoxy)ethyl]pyrrolidine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H15Cl2NO/c13-11-4-3-10(9-12(11)14)16-8-7-15-5-1-2-6-15/h3-4,9H,1-2,5-8H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NZNPXANSBXBMAX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCN(C1)CCOC2=CC(=C(C=C2)Cl)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H15Cl2NO
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

260.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Q & A

Q. Advanced

Identify anomalies : Use statistical tests (e.g., Grubbs’ test) to detect outliers .

Evaluate measurement error : Check instrument calibration and procedural consistency .

Replicate : Repeat experiments under identical conditions to confirm trends.

Contextualize : Compare findings with prior studies to resolve contradictions (e.g., differing environmental controls) .
Document all steps to enable peer validation .

How to Optimize Internal/External Validity in this compound Studies?

Q. Advanced

  • Internal validity : Control confounding variables via randomization or blinding . For chemical studies, standardize reagent purity and equipment settings .
  • External validity : Use heterogeneous sampling (e.g., varied demographics) and replicate in real-world settings .
    Report limitations explicitly (e.g., "Results are limited to [specific pH/temperature ranges]") .

What Methodologies Apply to Confidential or Proprietary Data from Cambridge?

Q. Advanced

  • Data agreements : Cambridge may require non-disclosure terms, restricting public sharing of sensitive data (e.g., unreleased test items) .
  • Ethical handling : Anonymize participant data and use aggregation to prevent re-identification .
  • Alternative approaches : If data access is denied, use secondary datasets (e.g., published corpus samples) or simulate conditions via computational models .

How to Mitigate Replication Challenges in this compound Research?

Q. Advanced

Document protocols : Provide step-by-step lab procedures, including equipment specifications and environmental controls .

Share datasets : Use repositories like Zenodo or Figshare for raw data (with Cambridge’s approval) .

Pre-register studies : Outline hypotheses/methods on platforms like Open Science Framework to reduce bias .

How to Integrate Mixed-Methods Approaches for this compound?

Advanced
Combine quantitative (e.g., spectral analysis) and qualitative (e.g., expert interviews) methods:

Triangulation : Validate findings across methods (e.g., correlating survey responses with lab results).

Sequential design : Use qualitative insights to refine experimental variables .

Data synthesis : Apply tools like NVivo for thematic analysis alongside statistical software (e.g., R, Python) .

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.